6-(Boc-amino)-3-amino-2-bromobenzonitrile

• Molecular Formula: C12H14BrN3O2
• Molecular Weight: 312.16 g/mol
• IUPAC Name: tert-butyl N-(4-amino-3-bromo-2-cyanophenyl)carbamate
• InChI: InChI=1S/C12H14BrN3O2/c1-12(2,3)18-11(17)16-9-5-4-8(15)10(13)7(9)6-14/h4-5H,15H2,1-3H3,(H,16,17)
• InChI Key: YBIGTPIELGNVOZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C(=C(C=C1)N)Br)C#N

Description

6-(Boc-amino)-3-amino-2-bromobenzonitrile is a useful research compound. Its molecular formula is C12H14BrN3O2 and its molecular weight is 312.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of bromine (25.1 mmol) in dichloromethane (1.3 mL) was added dropwise, under an argon atmosphere, to a solution of amine II (27.9 mmol) in acetic acid (325 mL). After 2.5 h of stirring at room temperature, the solvent was removed in vacuo. The excess of acetic acid was co-evaporated with heptane to afford the expected compound III (10.1 g, quantitative yield) as a beige solid; mp 163° C.; IR (KBr) νmax/cm−1 3327, 2826, 2605, 2566, 2236, 1955, 1716, 1610, 1561, 1496, 1481, 1398, 1369, 1280, 1238, 1193, 1153, 1059, 963, 906, 838; 1H NMR (300 MHz, DMSO-d6) δ 9.05 (s, 1H, NH), 7.11 (d, 1H, J=8.7 Hz), 7.05 (d, 1H, J=8.7 Hz), 6.01 (s, 2H, NH2), 1.43 (s, 9H); 13C NMR (75 MHz, DMSO-d6) δ 153.6, 144.1, 131.6, 126.9, 119.6, 116.1, 112.8, 107.8, 79.5, 28.1; HRMS calcd for C12H15N3O2Br (M+H+): 312.0348, found 312.0354.